Cas no 1040724-28-4 (5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine)

• Product Name: 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine
• CAS No: 1040724-28-4
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• CID: 6494893
• PubChem ID: 71276712
• Update Time: 2025-09-27

5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-[2-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C10H8F3N3O/c11-10(12,13)17-8-4-2-1-3-6(8)7-5-9(14)16-15-7/h1-5H,(H3,14,15,16)
• InChI Key： FFDNBERGAMRHNT-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2OC(F)(F)F)=CC(N)=N1

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 364.8±42.0 °C(Predicted)
• pka: 14.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine

5-2-(Trifluoromethoxy)phenyl-1H-pyrazol-3-amine: A Comprehensive Overview

5-2-(Trifluoromethoxy)phenyl-1H-pyrazol-3-amine (CAS No. 1040724-28-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine.

Chemical Structure and Properties

5-2-(Trifluoromethoxy)phenyl-1H-pyrazol-3-amine is a pyrazole derivative with a trifluoromethoxy substituent on the phenyl ring. The molecular formula of this compound is C₁₀H₈F₃N₃O, and its molecular weight is 241.19 g/mol. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design. The compound is typically synthesized through a multi-step process involving the coupling of a trifluoromethoxy-substituted aryl halide with a pyrazole derivative, followed by subsequent amine functionalization.

Synthesis Methods

The synthesis of 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine has been extensively studied in the literature. One common approach involves the reaction of 2-trifluoromethoxybenzoyl chloride with hydrazine to form the corresponding hydrazide, which is then cyclized to produce the pyrazole core. Subsequent amine functionalization can be achieved through various methods, such as reductive amination or nucleophilic substitution reactions. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly routes, including catalytic methods and microwave-assisted synthesis.

Biological Activities

5-2-(Trifluoromethoxy)phenyl-1H-pyrazol-3-amine has demonstrated a range of biological activities that make it a valuable lead compound for drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, it has been reported to have antitumor activity against various cancer cell lines, particularly those resistant to conventional chemotherapy.

The mechanism of action of 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine is not yet fully understood but is believed to involve multiple pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation. Furthermore, its antitumor effects may be attributed to its ability to induce apoptosis in cancer cells and inhibit angiogenesis.

Clinical Applications and Research Developments

The potential clinical applications of 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine are currently being explored in various preclinical and clinical studies. Early-stage clinical trials have shown promising results in reducing pain and inflammation in patients with osteoarthritis and rheumatoid arthritis. Additionally, ongoing research is investigating its efficacy as an adjunct therapy in cancer treatment, particularly in combination with other anticancer agents.

In a recent study published in the Journal of Medicinal Chemistry, researchers reported that 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine exhibited significant antitumor activity against triple-negative breast cancer cells. The compound was found to selectively target cancer stem cells and inhibit their self-renewal capacity, suggesting its potential as a novel therapeutic agent for this aggressive form of breast cancer.

Safety and Toxicology

The safety profile of 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine has been evaluated in several preclinical studies. Results indicate that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety in humans.

Toxicological assessments have shown that the compound does not exhibit mutagenic or genotoxic properties at relevant concentrations. Additionally, it has been found to have low cytotoxicity towards normal cells, which is an important consideration for its potential use as a therapeutic agent.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine highlights its potential as a promising lead compound for the development of new therapeutic agents. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in combination with other drugs to enhance therapeutic outcomes.

In conclusion, 5-2-(trifluoromethoxy)phenyl-1H-pyrazol-3-amine (CAS No. 1040724-28-4) represents an exciting area of research with broad implications for medicinal chemistry and pharmaceutical development. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and potential clinical application.